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A comprehensive validation of evaluated nuclear decay data for the exotic nuclide Lithium-9
(⁹Li) reveals a high degree of consistency among major international nuclear databases, with

experimental measurements providing robust benchmarks. This guide presents a detailed

comparison of ⁹Li decay parameters from the most recent versions of ENDF/B-VIII.0, JEFF-3.3,

JENDL-5, and CENDL-3.2, alongside a review of the experimental methodologies that

underpin these evaluations.

Lithium-9, a neutron-rich isotope with a half-life of approximately 178 milliseconds,

predominantly undergoes beta decay.[1][2] A significant fraction of these decays are followed

by the emission of one or more neutrons, a process known as beta-delayed neutron emission.

This decay characteristic makes ⁹Li a nuclide of interest in various fields, including reactor

physics, astrophysics, and the study of nuclear structure far from stability. Accurate and reliable

decay data are therefore crucial for applications in these domains.

This guide provides a side-by-side comparison of key decay parameters for ⁹Li as found in the

leading evaluated nuclear data libraries: the United States' Evaluated Nuclear Data File

(ENDF/B-VIII.0), the Joint Evaluated Fission and Fusion File (JEFF-3.3) from the OECD

Nuclear Energy Agency, the Japanese Evaluated Nuclear Data Library (JENDL-5), and the
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Chinese Evaluated Nuclear Data Library (CENDL-3.2). The data is further validated against

experimental findings.

Comparison of Evaluated Nuclear Data
The following tables summarize the fundamental decay properties of Lithium-9 as recorded in

the aforementioned nuclear databases.

Table 1: Half-life of Lithium-9

Database Half-life (ms)

ENDF/B-VIII.0 178.2 ± 0.4

JEFF-3.3 178.2 ± 0.4

JENDL-5 178.2 ± 0.4

CENDL-3.2 178.3 ± 0.4

Experimental Average 178.3 ± 0.4[3]

Table 2: Decay Modes and Branching Ratios of Lithium-9

Decay
Mode

ENDF/B-
VIII.0 (%)

JEFF-3.3
(%)

JENDL-5
(%)

CENDL-3.2
(%)

Experiment
al
(Representa
tive) (%)[4]

β⁻ 49.2 ± 1.0 49.2 ± 1.0 49.2 ± 1.0 49.5 ~50

β⁻n 50.8 ± 1.0 50.8 ± 1.0 50.8 ± 1.0 49.5 ~50

β⁻α

↳ to ⁵He(g.s.)
Not explicitly

listed

Not explicitly

listed

Not explicitly

listed

Not explicitly

listed
Minor branch

Note: The β⁻n decay branch leads to the formation of ⁸Be, which is unstable and immediately

breaks up into two alpha particles. The β⁻α decay channel leads to the formation of ⁵He, which
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is also unstable and decays into a neutron and an alpha particle.

Experimental Protocols
The evaluated data in the nuclear databases are the result of a critical assessment of

numerous experimental measurements. The primary experimental techniques for studying the

decay of ⁹Li are beta and neutron spectroscopy.

Production of Lithium-9
Short-lived isotopes like ⁹Li are typically produced via nuclear reactions in particle accelerators.

A common method involves the fragmentation of a heavy ion beam, such as a high-energy

beam of calcium or beryllium isotopes, on a light target, like beryllium. The resulting fragments

are then separated in-flight using a fragment separator, which utilizes magnetic and electric

fields to select and identify the ions of interest, in this case, ⁹Li. The purified beam of ⁹Li ions is

then implanted into a detector system for decay studies.

Beta-Delayed Neutron Spectroscopy
The measurement of the energy spectrum of neutrons emitted following beta decay is a key

experimental challenge. A typical setup for beta-delayed neutron spectroscopy involves

surrounding the ⁹Li implantation point with an array of neutron detectors. Time-of-flight (TOF)

techniques are commonly employed to determine the neutron energy.

The experimental workflow is as follows:

A ⁹Li ion is implanted into a thin foil or a sensitive position-sensitive detector.

The subsequent beta decay is detected by a charged-particle detector, which provides the

start signal for the TOF measurement.

A neutron emitted from the daughter nucleus travels a known distance to a neutron detector

array.

The time difference between the beta detection and the neutron detection gives the neutron's

time of flight, from which its kinetic energy can be calculated.
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Modern neutron detector arrays often consist of plastic scintillators or ³He-filled proportional

counters, which offer high efficiency and good timing resolution.

Beta Spectroscopy and Branching Ratio Determination
The beta spectrum of ⁹Li is measured using plastic scintillators or semiconductor detectors. By

analyzing the energy distribution of the emitted beta particles and their coincidences with

subsequent gamma rays or neutrons, the branching ratios to different excited states in the

daughter nucleus can be determined. For instance, the beta decay to the ground state of ⁹Be is

identified by the detection of a beta particle with a specific energy range and no coincident

neutron. The beta-delayed neutron channel is identified by a beta-neutron coincidence event.

Data Validation Workflow
The process of validating evaluated nuclear data against experimental results is a continuous

effort within the nuclear science community. The logical flow of this process is depicted in the

diagram below.
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Data Validation Workflow for Lithium-9 Decay

Experimental Measurement

Database Evaluation

Produce ⁹Li beam

Measure β, n, γ emissions

Analyze spectra, determine T½, BRs

Published Experimental Data ENDF/B-VIII.0

Compare Evaluated and Experimental Data

JEFF-3.3 JENDL-5 CENDL-3.2

Validation Report

Click to download full resolution via product page

Caption: Logical workflow for the validation of Lithium-9 decay data.

Lithium-9 Decay Pathway
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The decay of Lithium-9 proceeds primarily through two main branches, both originating from

the 3/2⁻ ground state of ⁹Li. The following diagram illustrates these decay pathways.

Decay Pathway of Lithium-9

⁹Be

⁹Li (g.s. 3/2⁻)
T½ = 178.3 ms

⁹Be (g.s. 3/2⁻)
Stable

 β⁻ (~49.2%)

⁹Be* (excited states)

 β⁻ (~50.8%)

⁸Be (g.s. 0⁺)
Unstable

 n

2α

 2α decay

Click to download full resolution via product page

Caption: The primary decay pathways of Lithium-9.

In conclusion, the evaluated nuclear data for Lithium-9 decay are in excellent agreement

across the major international libraries and are well-supported by a body of experimental

evidence. The slight variations in branching ratios highlight the ongoing need for high-precision

measurements to further refine these fundamental nuclear parameters. The detailed
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experimental protocols and the continuous validation process ensure the reliability of this data

for scientific and technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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